Cas no 2137606-52-9 (5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid)

• Product Name: 5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid
• CAS No: 2137606-52-9
• MF: C₁₇H₃₀N₂O₄
• MW: 326.431105136871
• CID: 6065108
• PubChem ID: 165455357
• Update Time: 2025-05-08

5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137606-52-9
• 5-{1-[(tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid
• EN300-722238
• 5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid

• Inchi： 1S/C17H30N2O4/c1-17(2,3)23-16(22)19-7-4-5-12(6-8-19)13-9-14(15(20)21)11-18-10-13/h12-14,18H,4-11H2,1-3H3,(H,20,21)
• InChI Key： NTOZOKZDRZIWJI-UHFFFAOYSA-N
• SMILES： OC(C1CNCC(C1)C1CCN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 326.22055744g/mol
• Monoisotopic Mass: 326.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid

Introduction to 5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid (CAS No. 2137606-52-9)

5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid, identified by the CAS number 2137606-52-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural features conducive to the development of bioactive agents, particularly in the realm of drug discovery and molecular pharmacology. The unique structural motif of this compound, comprising an azepane ring linked to a piperidine scaffold, makes it a promising candidate for further exploration in synthetic chemistry and biological evaluation.

The tert-butoxy carbonyl (Boc) group appended to the azepane ring is a critical feature that enhances the stability and reactivity of the molecule. This protecting group is widely employed in peptide synthesis and medicinal chemistry due to its ability to shield reactive amine functionalities while maintaining overall molecular integrity. The presence of this moiety in 5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid suggests potential applications in multi-step synthetic routes, where selective protection-deprotection strategies are essential for achieving high yields and purity.

The azepan-4-yl moiety contributes to the steric and electronic properties of the molecule, influencing its interactions with biological targets. Azepane derivatives are known for their ability to mimic natural amino acid structures, making them valuable scaffolds in drug design. The combination of azepane and piperidine rings creates a rigid yet flexible framework that can be tailored for specific pharmacological activities. This structural design allows for optimal positioning of functional groups, which is crucial for binding affinity and selectivity in drug-receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that molecules featuring azepane-piperidine hybrids exhibit promising interactions with enzymes and receptors involved in various therapeutic pathways. For instance, computational simulations suggest that 5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid may interact with binding pockets of kinases and other protein targets, making it a potential lead compound for developing novel inhibitors.

In vitro studies have begun to explore the pharmacological profile of this compound, focusing on its potential as an intermediate in the synthesis of more complex bioactive molecules. Preliminary data indicate that derivatives of this compound may exhibit inhibitory effects on certain enzymatic pathways relevant to inflammation, cancer, and neurological disorders. The Boc group’s stability under various reaction conditions further enhances its utility as a building block in medicinal chemistry campaigns.

The synthesis of 5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid involves multi-step organic transformations, including cyclization reactions, nucleophilic substitutions, and protecting group manipulations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired core structure efficiently. These synthetic approaches not only highlight the compound’s complexity but also underscore its feasibility for large-scale production if required for future clinical investigations.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid are positioned at the forefront of drug discovery efforts. The integration of structure-based drug design principles with high-throughput screening technologies will likely accelerate the identification of novel derivatives with enhanced pharmacological properties. The versatility of this scaffold allows for modifications that can fine-tune its biological activity, making it a valuable asset in the quest for next-generation therapeutics.

The role of computational tools in predicting and optimizing the pharmacokinetic properties of such compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how structural modifications can influence solubility, metabolic stability, and distribution within biological systems. These predictions guide experimentalists in designing more effective derivatives with improved pharmacological profiles.

In conclusion, 5-{1-[(Tert-butoxy)carbonyl]azepan-4-yl}piperidine-3-carboxylic acid (CAS No. 2137606-52-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with recent developments in synthetic methodologies and computational biology, make it a compelling candidate for further investigation. As research progresses, this compound is expected to contribute substantially to the development of novel therapeutic agents targeting diverse human diseases.